(Z)-1-Bromo-4-(2-bromovinyl)benzene molecular weight
(Z)-1-Bromo-4-(2-bromovinyl)benzene molecular weight
Comprehensive Technical Guide on (Z)-1-Bromo-4-(2-bromovinyl)benzene: Molecular Weight Dynamics and Chemoselective Synthetic Applications
Executive Summary
(Z)-1-Bromo-4-(2-bromovinyl)benzene (CAS: 115665-68-4) is a highly specialized, bifunctional halogenated building block widely utilized in the synthesis of protein degraders, advanced materials, and complex pharmaceutical intermediates [1]. Featuring both an aryl bromide and a stereodefined vinyl bromide, this molecule presents unique opportunities for chemoselective functionalization. This whitepaper provides an in-depth analysis of its molecular weight characteristics, isotopic signatures, and field-proven protocols for its application in transition-metal-catalyzed cross-coupling.
Chemical Identity and Molecular Weight Analysis
Understanding the molecular weight of (Z)-1-Bromo-4-(2-bromovinyl)benzene requires distinguishing between its average molar mass (used for bulk stoichiometry) and its monoisotopic mass (used for high-resolution mass spectrometry).
The molecular formula is C₈H₆Br₂ . The presence of two bromine atoms introduces a profound isotopic dynamic. Bromine exists naturally as two stable isotopes—⁷⁹Br (50.69%) and ⁸¹Br (49.31%)—in a roughly 1:1 ratio. Consequently, the mass spectrum of this compound does not yield a single molecular ion peak, but rather a distinct 1:2:1 isotopic cluster at M, M+2, and M+4 [2].
-
M (m/z ~260): Contains two ⁷⁹Br atoms.
-
M+2 (m/z ~262): Contains one ⁷⁹Br and one ⁸¹Br atom.
-
M+4 (m/z ~264): Contains two ⁸¹Br atoms.
This 1:2:1 pattern is a critical, self-validating marker during analytical quality control, allowing researchers to instantly verify the integrity of the dibrominated starting material before initiating complex syntheses.
Table 1: Molecular Weight & Isotopic Data
| Parameter | Value | Causality / Significance |
| Molecular Formula | C₈H₆Br₂ | Defines the baseline atomic composition. |
| Average Molecular Weight | 261.94 g/mol | Used for standard stoichiometric calculations in bulk synthesis [3]. |
| Monoisotopic Mass | 259.8836 Da | Calculated using the most abundant isotopes (¹²C, ¹H, ⁷⁹Br); critical for HRMS [3]. |
| MS Isotopic Pattern | 1:2:1 Ratio | Distinctive signature of dibrominated species (m/z 260, 262, 264) [2]. |
Structural Implications and Physical Properties
The (Z)-stereochemistry (cis-configuration) of the alkene is synthetically vital. Unlike the (E)-isomer, the (Z)-isomer places the bulky aryl ring and the bromine atom on the same side of the double bond. This induces a specific steric environment that can influence the oxidative addition rate of palladium catalysts. Furthermore, the molecule is highly lipophilic, which dictates the choice of solvent systems in subsequent reactions.
Table 2: Computed Physical & Structural Properties
| Property | Value | Structural Implication |
| Stereochemistry | (Z)-Isomer | Imparts specific steric geometry; preserves cis geometry in stereospecific couplings. |
| XLogP3 | 4.1 - 4.2 | High lipophilicity; necessitates non-polar or biphasic solvent systems (e.g., THF/H₂O) [3]. |
| Hydrogen Bond Donors | 0 | Lack of protic sites ensures compatibility with strong bases and organometallic reagents. |
| Topological Polar Surface Area | 0 Ų | Highly hydrophobic nature requires vigorous stirring or phase-transfer catalysts in aqueous bases. |
Chemoselective Synthetic Applications
(Z)-1-Bromo-4-(2-bromovinyl)benzene is uniquely valuable because of the differential reactivity between its two carbon-bromine bonds. In Palladium-catalyzed cross-coupling reactions (such as the Suzuki-Miyaura coupling), the vinyl C-Br bond typically undergoes oxidative addition more rapidly than the aryl C-Br bond under controlled conditions [4]. This allows for chemoselective mono-coupling, leaving the aryl bromide intact for a subsequent, orthogonal reaction.
Self-Validating Experimental Protocol: Chemoselective Suzuki-Miyaura Mono-Coupling
This protocol is designed as a self-validating system. The causality of each step is engineered to prevent catalyst poisoning and ensure stereoretention.
Step 1: Reagent Preparation
-
Charge a Schlenk flask with (Z)-1-Bromo-4-(2-bromovinyl)benzene (1.0 equiv, calculated using MW 261.94 g/mol ) and an arylboronic acid (1.05 equiv).
-
Causality: A slight excess of boronic acid compensates for potential protodeboronation, but keeping it near 1.05 prevents over-coupling at the aryl bromide site.
Step 2: Solvent and Base Addition
-
Add a 4:1 mixture of THF and H₂O, followed by Na₂CO₃ (2.0 equiv).
-
Causality: THF dissolves the highly lipophilic starting material (XLogP3 ~4.2), while water dissolves the inorganic base necessary for the transmetalation step.
Step 3: Degassing (Critical Checkpoint)
-
Sparge the biphasic mixture with ultra-pure N₂ or Argon for 15 minutes.
-
Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species into an inactive Pd(II) peroxo complex, halting the catalytic cycle.
Step 4: Catalytic Activation & Reaction
-
Add Pd(PPh₃)₄ (0.05 equiv) under a positive stream of N₂. Heat to 60°C for 8–12 hours.
Step 5: Real-Time Analytical Validation
-
Monitor the reaction via GC-MS.
-
Validation Logic: The starting material exhibits a 1:2:1 isotopic cluster at m/z ~260. As the chemoselective mono-coupling proceeds, this peak will disappear, replaced by a product peak exhibiting a 1:1 isotopic cluster (due to the single remaining aryl bromine). If a peak with no bromine isotopes appears, over-coupling has occurred.
Step 6: Quenching and Workup
-
Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography.
Mechanistic Pathway Visualization
The following diagram illustrates the catalytic logic of the chemoselective cross-coupling, highlighting the targeted insertion of the Palladium catalyst into the vinyl-bromide bond.
Pd-catalyzed chemoselective cross-coupling cycle for (Z)-1-Bromo-4-(2-bromovinyl)benzene.
References
-
Pretsch, E., et al. "Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds." National Institutes of Health (NIH) / PMC, [Link]
-
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 90377, 2,4-Dibromostyrene (Isomeric analog for C₈H₆Br₂ properties)." PubChem, [Link]
